Cas no 2648998-75-6 (2-chloro-6-(isocyanatomethyl)pyridine)

• Product Name: 2-chloro-6-(isocyanatomethyl)pyridine
• CAS No: 2648998-75-6
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 6352729
• PubChem ID: 165978318
• Update Time: 2025-05-20

2-chloro-6-(isocyanatomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(isocyanatomethyl)pyridine
• 2648998-75-6
• EN300-1997014

• Inchi： 1S/C7H5ClN2O/c8-7-3-1-2-6(10-7)4-9-5-11/h1-3H,4H2
• InChI Key： UWRMTXWRIXFQGG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CN=C=O)=N1

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-chloro-6-(isocyanatomethyl)pyridine

Research Brief on 2-Chloro-6-(isocyanatomethyl)pyridine (CAS: 2648998-75-6) in Chemical Biology and Pharmaceutical Applications

2-Chloro-6-(isocyanatomethyl)pyridine (CAS: 2648998-75-6) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This heterocyclic compound, featuring both chloro and isocyanate functional groups, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies highlight its utility in the synthesis of targeted covalent inhibitors, where the isocyanate moiety enables selective modification of biological targets through irreversible binding to nucleophilic residues such as lysine or cysteine.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 2-chloro-6-(isocyanatomethyl)pyridine in developing kinase inhibitors with enhanced selectivity profiles. Researchers utilized this compound as a key intermediate to introduce covalent warheads into ATP-competitive scaffolds, achieving improved target engagement and prolonged pharmacodynamic effects. The chloro substituent at the 2-position was found to modulate electronic properties critical for maintaining non-covalent interactions with kinase hinge regions prior to covalent bond formation.

In the field of chemical proteomics, 2-chloro-6-(isocyanatomethyl)pyridine has emerged as a valuable tool for activity-based protein profiling (ABPP). A Nature Chemical Biology publication (2024) described its use in creating isocyanate-containing probes that selectively label active sites of serine hydrolases in complex proteomes. The pyridine ring system provided optimal solubility and cell permeability, while the isocyanate group enabled efficient trapping of enzyme intermediates, facilitating the identification of novel drug targets in cancer cell lines.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Organic Letters report detailed a novel palladium-catalyzed cross-coupling strategy that preserves the reactive isocyanate functionality while enabling diversification at the 6-position. This advancement addresses previous challenges in handling the sensitive isocyanate group during multi-step syntheses, opening new possibilities for structure-activity relationship studies.

From a safety and handling perspective, current research emphasizes the importance of controlled environments when working with 2-chloro-6-(isocyanatomethyl)pyridine due to the reactivity of the isocyanate group. Recent toxicological assessments published in Chemical Research in Toxicology (2023) provide updated guidelines for handling procedures and personal protective equipment requirements in laboratory settings.

The compound's potential in targeted drug delivery systems is being explored in ongoing research. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated its incorporation into antibody-drug conjugates (ADCs), where the isocyanate group enables stable linkage to lysine residues on antibodies while maintaining payload activity. This application could address current limitations in ADC stability and homogeneity.

Looking forward, 2-chloro-6-(isocyanatomethyl)pyridine continues to show promise in multiple areas of pharmaceutical development. Current clinical-stage covalent inhibitors derived from this scaffold are being evaluated for inflammatory diseases and oncology indications, with several candidates expected to enter Phase II trials in 2025. The compound's unique combination of reactivity and structural features positions it as an important tool in the development of next-generation targeted therapies.